Oxophenarsine
Overview
Description
Oxophenarsine is an investigational drug that was developed as an antisyphilis drug . It has the ability to inhibit HIV-1 production . The drug is also known by other names such as Mapharsen .
Molecular Structure Analysis
The molecular formula of Oxophenarsine is C6H6AsNO2 . It has a molecular weight of 199.04 . The InChIKey of Oxophenarsine is KVGGQNNGLOIZSK-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Oxophenarsine has a molecular weight of 199.04 . Its melting point is approximately 133°C .Scientific Research Applications
Oxophenarsine and Spirochetal Diseases
Oxophenarsine, also known by its trade name Mapharsen, has been historically significant in the treatment of spirochetal diseases, particularly syphilis. Studies have explored its decomposition products under various conditions, highlighting its importance in therapy for these diseases (Banks, 1949).
Interaction with Insulin
Research conducted in 1948 investigated the interaction between oxophenarsine and insulin, discovering that oxophenarsine could prolong the action of insulin on blood sugar levels (Leonard, 1948).
Antidotal Activity
Oxophenarsine's toxicity and its interaction with various dithiols and acetyldithiols have been studied, providing insights into its antidotal activities in cases of poisoning (Weatherall, 1949).
Decomposition Rate and Stability
Studies have focused on the decomposition rate of oxophenarsine hydrochloride, especially in relation to its stability for therapeutic use. Factors such as moisture content, temperature, and oxygen exposure were found to influence its decomposition and stability (Banks, 1949).
Chemotherapeutic Effect
Research comparing the chemotherapeutic effects of oxophenarsine hydrochloride and its condensation products with other compounds has been conducted, shedding light on its potential therapeutic benefits and toxicity (Sawyers, Burrows, & Maren, 1949).
Lupus Erythematosus Treatment
Oxophenarsine hydrochloride has been studied as a treatment for chronic discoid lupus erythematosus, with reports suggesting encouraging results from its use in therapy (Goldberg, 1945).
Synergy with Penicillin in Treating Syphilis
There has been research into the synergistic effects of combining oxophenarsine hydrochloride with penicillin for treating syphilis in rabbits, indicating enhanced therapeutic outcomes (Kolmer, 1948).
Resistance Studies in Parasitology
Studies on oxophenarsine-resistant strains of Trypanosoma equiperdum in rats have provided valuable information on the dynamics of drug resistance in parasitic infections (Cantrell, 1956).
Potential Antiviral Agent for AIDS
Oxophenarsine has been tested for its antiviral activity against HIV, although it demonstrated marginal activity with significant cytotoxicity, limiting its potential as a therapeutic agent in this context (Holland et al., 1992).
Safety and Hazards
Oxophenarsine is toxic by ingestion and intravenous routes . When heated to decomposition, it emits toxic fumes .
Relevant Papers One relevant paper titled “The Effect of Oxophenarsine on the Phosphate Metabolism of Trypanosoma equiperdum in the Rat” discusses the toxicity of Oxophenarsine in mice .
properties
IUPAC Name |
2-amino-4-arsorosophenol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6AsNO2/c8-5-3-4(7-10)1-2-6(5)9/h1-3,9H,8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVGGQNNGLOIZSK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1[As]=O)N)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6AsNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Related CAS |
538-03-4 (mono-hydrochloride), 63951-03-1 (mono-hydrochloride salt) |
Source
|
| Record name | Oxophenarsine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000306127 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID30184665 |
Source
|
| Record name | Oxophenarsine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30184665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
199.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Oxophenarsine | |
CAS RN |
306-12-7 |
Source
|
| Record name | Oxophenarsine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=306-12-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxophenarsine [INN] | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000306127 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxophenarsine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30184665 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Oxophenarsine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.618 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | OXOPHENARSINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/QIC740F43H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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